![molecular formula C13H12ClNO2S B8626710 3-Chloro-1-[2-(methylsulfanyl)ethyl]-4-phenyl-1H-pyrrole-2,5-dione CAS No. 828932-19-0](/img/structure/B8626710.png)
3-Chloro-1-[2-(methylsulfanyl)ethyl]-4-phenyl-1H-pyrrole-2,5-dione
Cat. No. B8626710
M. Wt: 281.76 g/mol
InChI Key: XWLIOCNSGFUVHK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07432288B2
Procedure details
A solution of 3-chloro-4-phenylfuran-2,5-dione (1.00 mmol, 209 mg) and 2-aminoethyl methyl sulphide (1.00 mmol, 91 mg) in glacial acetic acid (2 mL) was heated in a microwave reactor at 120° C. for two min. After cooling, the solvent was evaporated at reduced pressure. The residue was partitioned between water and CH2Cl2. The organic phase was evaporated and the crude product was purified by HPLC (95% 0.1M ammonium acetate buffer: 5% CH3CN→100% CH3CN) to give 152 mg (54%) of the title compound. 1H NMR (400 MHz, CDCl3): δ 7.97-7.90 (m, 2H), 7.53-7.47 (m, 3H), 3.86 (t, J=6.8 Hz, 2H), 2.78 (t, J=6.8 Hz, 2H), 2.16 (s, 3H).
Name
Yield
54%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[C:3](=[O:14])O[C:5](=[O:13])[C:6]=1[C:7]1[CH:12]=[CH:11][CH:10]=[CH:9][CH:8]=1.[CH3:15][S:16][CH2:17][CH2:18][NH2:19]>C(O)(=O)C>[Cl:1][C:2]1[C:3](=[O:14])[N:19]([CH2:18][CH2:17][S:16][CH3:15])[C:5](=[O:13])[C:6]=1[C:7]1[CH:8]=[CH:9][CH:10]=[CH:11][CH:12]=1
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Inputs
Step One
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Name
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|
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Quantity
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209 mg
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Type
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reactant
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Smiles
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ClC=1C(OC(C1C1=CC=CC=C1)=O)=O
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Name
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|
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Quantity
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91 mg
|
|
Type
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reactant
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Smiles
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CSCCN
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Name
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|
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Quantity
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2 mL
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Type
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solvent
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Smiles
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C(C)(=O)O
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Conditions
Other
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
the solvent was evaporated at reduced pressure
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
The residue was partitioned between water and CH2Cl2
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The organic phase was evaporated
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
the crude product was purified by HPLC (95% 0.1M ammonium acetate buffer: 5% CH3CN→100% CH3CN)
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Outcomes
Product
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Name
|
|
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Type
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product
|
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Smiles
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ClC=1C(N(C(C1C1=CC=CC=C1)=O)CCSC)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 152 mg | |
| YIELD: PERCENTYIELD | 54% | |
| YIELD: CALCULATEDPERCENTYIELD | 53.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
